Cas no 1022729-31-2 (2-(2-hydroxy-4-methylphenoxy)acetic acid)

• Product Name: 2-(2-hydroxy-4-methylphenoxy)acetic acid
• CAS No: 1022729-31-2
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 6267816
• PubChem ID: 234324
• Update Time: 2025-06-26

2-(2-hydroxy-4-methylphenoxy)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-hydroxy-4-methylphenoxy)acetic acid
• EN300-1845818
• CHEMBL2096917
• 1022729-31-2
• SCHEMBL2717225

• Inchi： 1S/C9H10O4/c1-6-2-3-8(7(10)4-6)13-5-9(11)12/h2-4,10H,5H2,1H3,(H,11,12)
• InChI Key： DBFGIZJUVNREEE-UHFFFAOYSA-N
• SMILES： O(CC(=O)O)C1C=CC(C)=CC=1O

Computed Properties

• Exact Mass: 182.05790880g/mol
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 66.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenoxyacetic acid derivatives

Additional information on 2-(2-hydroxy-4-methylphenoxy)acetic acid

Comprehensive Overview of 2-(2-hydroxy-4-methylphenoxy)acetic acid (CAS No. 1022729-31-2): Properties, Applications, and Industry Insights

2-(2-hydroxy-4-methylphenoxy)acetic acid (CAS No. 1022729-31-2) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research. This phenolic derivative, characterized by its hydroxy and methyl functional groups, exhibits unique physicochemical properties that make it valuable for synthetic applications. With a molecular formula of C₉H₁₀O₄, this white to off-white crystalline powder has a melting point range of 145-150°C and demonstrates moderate solubility in polar organic solvents like ethanol and acetone.

Recent studies highlight the compound's role as a key intermediate in the synthesis of biodegradable polymers and plant growth regulators. Its structural features, particularly the acetic acid moiety, enable facile derivatization for creating novel materials with enhanced thermal stability. Industry reports indicate growing demand for CAS 1022729-31-2 in green chemistry applications, aligning with global sustainability trends. Analytical characterization typically involves HPLC (purity >98%) and GC-MS confirmation, with FTIR spectra showing distinctive carbonyl stretching at 1720 cm^-1.

The compound's phenolic hydroxyl group contributes to its antioxidant potential, sparking interest in cosmetic formulations. Researchers are investigating its chelating properties for metal ion sequestration in environmental remediation. Safety data sheets indicate proper handling requires standard laboratory precautions, with recommended storage in amber glass containers at 2-8°C to maintain stability. Regulatory status varies by region, but current classifications don't impose significant restrictions on research use.

Market analysis reveals increasing patent filings involving 2-(2-hydroxy-4-methylphenoxy)acetic acid, particularly in Asia-Pacific regions. Major applications include: 1) Pharmaceutical intermediates for non-steroidal anti-inflammatory drug analogs, 2) Specialty chemicals for UV stabilizers, and 3) Agricultural adjuvants enhancing herbicide efficacy. The compound's logP value of 1.2 suggests favorable membrane permeability for bioactive formulations.

Technical literature emphasizes the compound's stability under physiological pH conditions (4-9), making it suitable for controlled-release formulations. Recent advancements in microwave-assisted synthesis have improved production yields to >85%, addressing previous scalability challenges. Quality control protocols typically include residual solvent analysis (<1% methanol) and heavy metal screening (<10 ppm).

Emerging research explores the compound's potential in bioconjugation chemistry for antibody-drug conjugates (ADCs). Its bifunctional nature allows simultaneous attachment to biological targets and payload molecules. Environmental fate studies show rapid biodegradation (t_½ < 30 days) under aerobic conditions, meeting OECD 301 standards for ecological safety.

Industrial suppliers typically offer CAS 1022729-31-2 in kilogram-scale quantities with certificates of analysis including: 1) Proton NMR verification, 2) Elemental analysis (C, H, O), and 3) Chromatographic purity profiles. Current pricing trends reflect growing demand, with bulk purchases (≥25kg) attracting 15-20% discounts in contract manufacturing agreements.

Future development directions include optimization of continuous flow synthesis methods to reduce production costs. Academic collaborations are investigating the compound's potential in supramolecular chemistry applications, particularly as building blocks for functional materials. The global market is projected to grow at 6.8% CAGR through 2030, driven by expanding applications in specialty chemicals and advanced material science.